Cas no 91590-76-0 (3β,7β,23-Trihydroxycucurbita-5,24-dien-19-al)

• Product Name: 3β,7β,23-Trihydroxycucurbita-5,24-dien-19-al
• CAS No: 91590-76-0
• Molecular Formula: C₃₀H₄₈O₄
• Molecular Weight: 472.699729919434
• CID: 1966158
• PubChem ID: 14807332

3β,7β,23-Trihydroxycucurbita-5,24-dien-19-al Properties

Names and Identifiers

• 3β,7β,23-Trihydroxycucurbita-5,24-dien-19-al
• Momordicine I
• (+)-Momordicin I
• 3,7,23-Trihydroxycucurbita-5,24-dien-19-al
• Kuguaglycoside G aglycon
• Momordicin I
• Momordicine II aglycone
• (3β,7β,9β,10α,24R)-3,7,23-Trihydroxy-19-norlanosta-5,24-diene-9-carboxaldehyde (ACI)
• 91590-76-0
• 19-Norlanosta-5,24-diene-9-carboxaldehyde, 3,7,23-trihydroxy-, (3beta,7beta,9beta,10alpha,24R)-
• DTXSID501019962
• HY-122949
• CS-0090639
• AKOS040760564
• NS00067907
• CHEBI:175720
• 3,7-dihydroxy-17-(4-hydroxy-6-methylhept-5-en-2-yl)-4,4,13,14-tetramethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• (+)-Momordicine I
• FS-7484
• (3S,7S,8S,9R,10R,13R,14S,17R)-3,7-Dihydroxy-17-[(2R)-4-hydroxy-6-methylhept-5-en-2-yl]-4,4,13,14-tetramethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• GLXC-13590
• Momordicine IFS-7484; (3S,7S,8S,9R,10R,13R,14S,17R)-3,7-Dihydroxy-17-[(2R)-4-hydroxy-6-methylhept-5-en-2-yl]-4,4,13,14-tetramethyl-2,3,7,8,10,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-9-carbaldehyde
• 1ST177535

• InChIKey： QBXNBPFTVLJTMK-MKVXWLNSSA-N
• Inchi： 1S/C30H48O4/c1-18(2)14-20(32)15-19(3)21-10-11-29(7)26-24(33)16-23-22(8-9-25(34)27(23,4)5)30(26,17-31)13-12-28(21,29)6/h14,16-17,19-22,24-26,32-34H,8-13,15H2,1-7H3/t19-,20+,21-,22-,24+,25+,26+,28-,29+,30-/m1/s1
• SMILES： C([C@]12[C@@H]3CC[C@@H](C(C3=C[C@H](O)[C@H]1[C@@]1(CC[C@H]([C@H](C)C[C@@H](O)/C=C(\C)/C)[C@]1(CC2)C)C)(C)C)O)=O

Computed Properties

• Exact Mass: 472.35526001g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 5
• Monoisotopic Mass: 472.35526001g/mol
• Heavy Atom Count: 34
• Complexity: 869
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.3
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• Solubility: Insuluble (1.1E-3 g/L) (25 ºC),
• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cucurbitacins